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Compound of Interest

Compound Name: Silver lactate

Cat. No.: B1143888

Essential Safety and Handling Guide for Silver
Lactate

This document provides immediate, essential safety protocols and logistical information for
handling Silver lactate in a laboratory setting. The following procedural guidance is intended
for researchers, scientists, and drug development professionals to ensure safe operational and
disposal practices.

Hazard Identification and Exposure Limits

Silver lactate is classified as a hazardous substance that can cause serious eye and skin
irritation, as well as respiratory irritation.[1][2] Chronic exposure to silver compounds may lead
to argyria, a condition characterized by a grayish pigmentation of the skin and mucous
membranes.[3] It is a combustible, light-sensitive, and hygroscopic solid.[1][4]

Quantitative data regarding exposure limits and physical properties are summarized below.
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Parameter Value Source
ACGIH TWA (as Ag) 0.01 mg/m3 [3]
Melting Point 120-122 °C (248-252 °F) [5]

Solubility in Water

Soluble in approx. 15 parts 5]

water

Appearance

White to gray powder or flakes  [5][6]

Personal Protective Equipment (PPE) Protocol

A risk assessment is crucial for selecting the appropriate PPE.[7] The minimum required PPE
for handling Silver lactate includes a lab coat, protective eyewear, long pants, and closed-toe

shoes.[7]

Step-by-Step PPE Selection and Use

o Eye and Face Protection:

o Wear chemical safety goggles as a minimum precaution.[3] Contact lenses should not be

worn when handling this chemical.[3]

o If there is a splash hazard, a face shield must be worn in addition to safety goggles.[7][8]

e Hand Protection:

o Wear neoprene or nitrile rubber gloves.[3]

o Before use, inspect gloves for any signs of degradation or wear.[4]

o After handling, wash and dry hands thoroughly. Applying a non-perfumed moisturizer is

recommended.[4]

e Body Protection:

o A standard lab coat should be worn and kept closed.[8]
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o For tasks with a higher risk of exposure, consider wearing a PVC apron or other suitable
protective clothing.[3][4]

o Respiratory Protection:

o Respiratory protection is necessary when dust generation is likely.[2][3]

o Use a NIOSH-certified dust and mist respirator if working outside of a chemical fume hood

or in an area without adequate ventilation.[3]
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Caption: Logical workflow for selecting Personal Protective Equipment (PPE) when handling
Silver lactate.

Operational Plans: Handling and Storage
Safe Handling Procedures

e Ventilation: Always handle Silver lactate in a well-ventilated area.[3] Use a chemical fume
hood or local exhaust ventilation to minimize dust exposure.[9]

e Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with eyes
and skin.[3][4]

e Hygiene: Wash hands thoroughly with mild soap and water after handling and before eating,
drinking, or smoking.[3] Contaminated clothing should be removed and washed before
reuse.[3]

e Dust Prevention: Avoid actions that generate dust.[3] If dust forms, do not breathe it in.[3]

Storage Plan

o Container: Store in the original, tightly sealed container.[3][9] Polyethylene or polypropylene
containers are suitable.[4]

o Conditions: Keep in a cool, dry, and well-ventilated area.[3][9] The product is light-sensitive
and should be protected from light.[1] Store away from heat, sparks, and open flames.[3]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
phosphates, soluble carbonates, and sulfuric acid.[3]

Emergency and Disposal Plans
First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible.[3] Seek immediate medical attention.[1][3]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of
soap and water.[3] If skin irritation occurs, get medical advice.[1]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.citychemical.com/silver-lactate.html
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://datasheets.scbt.com/sc-258158.pdf
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.citychemical.com/silver-lactate.html
https://datasheets.scbt.com/sc-258158.pdf
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.citychemical.com/silver-lactate.html
https://www.fishersci.com/store/msds?partNumber=AA2083509&productDescription=SILVER+LACTATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AA2083509&productDescription=SILVER+LACTATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/CXSV049_SILVER-LACTATE_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AA2083509&productDescription=SILVER+LACTATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[1][3] If the person feels unwell, seek medical advice.[3]

 Ingestion: If swallowed, immediately have the victim drink water (two glasses at most).[2]
Never give anything by mouth to an unconscious person.[3] Get medical advice/attention.[3]

Spill Response

Evacuate: Evacuate unnecessary personnel from the area.[3]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering sewers or public waters.[3] Contain spills with
dikes or absorbents.[3]

Cleanup: Wearing appropriate PPE, sweep or shovel the spilled solid material into a suitable,
labeled container for disposal.[3] Avoid generating dust during cleanup.[3]

Disposal Plan

» Regulations: All waste must be disposed of in accordance with local, state, and federal
regulations.[3][4]

o Waste Stream: Do not dispose of Silver lactate waste into the sewer system.[3] It may be
classified as EPA hazardous waste D011 (silver) if the concentration in an extract is greater
than 5 mg/L.[4]

o Procedure: Collect waste material in its original container or a suitable, labeled hazardous
waste container.[2] Contact your institution's environmental health and safety department or
a licensed professional waste disposal service to arrange for proper disposal.[4][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Silver
lactate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143888#personal-protective-equipment-for-
handling-silver-lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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